Cas no 99725-13-0 (5-Bromo-2-fluorobenzyl alcohol)

• Product Name: 5-Bromo-2-fluorobenzyl alcohol
• CAS No: 99725-13-0
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD00143425
• CID: 62098
• PubChem ID: 2773352
• Update Time: 2025-10-31

5-Bromo-2-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-fluorophenyl)methanol
• 5-BROMO-2-FLUOROBENZYL ALCOHOL
• 5-Bromo-2-fluorobenzylamine hydrochloride
• Benzenemethanol, 5-bromo-2-fluoro-
• C7H6BrFO
• 5-bromo-2-fluorobenzylalcohol
• (5-bromo-2-fluorophenyl)methan-1-ol
• PubChem3224
• 2-fluoro-5-bromobenzyl alcohol
• 5-Bromo-2-fluoro-benzylalcohol
• 5-Bromo-2-fluoro-benzyl alcohol
• UOSBHJFKMGLWGX-UHFFFAOYSA-N
• 5-Bromo-2-fluoro-phenyl-methanol
• EBD47677
• SBB063484
• BBL101487
• STL555283
• (5-bromo-2-fluoro-phenyl)-methanol
• PS
• A22672
• AM62545
• 99725-13-0
• FT-0601186
• AKOS000125510
• Z228585288
• PS-8126
• SCHEMBL135165
• DTXSID70378400
• SY101274
• MFCD00143425
• AC-4160
• CS-0043011
• EN300-80464
• DB-006968
• 5-Bromo-2-fluorobenzyl alcohol

• MDL： MFCD00143425
• Inchi： 1S/C7H6BrFO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2
• InChI Key： UOSBHJFKMGLWGX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CO)F

Computed Properties

• Exact Mass: 203.95900
• Monoisotopic Mass: 203.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: solid
• Melting Point: 221-226 ºC
• Boiling Point: 243.8°Cat760mmHg
• Flash Point: 101.2°C
• Refractive Index: 1.566
• PSA: 20.23000
• LogP: 2.08050
• Solubility: Not determined

5-Bromo-2-fluorobenzyl alcohol Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 5-Bromo-2-fluorobenzyl alcohol

5-Bromo-2-fluorobenzyl alcohol: A Comprehensive Overview

The compound with CAS No. 99725-13-0, commonly referred to as 5-Bromo-2-fluorobenzyl alcohol, is a significant organic molecule in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyl alcohol group substituted with bromine and fluorine atoms at specific positions. The benzyl alcohol core of the molecule provides a versatile platform for further functionalization, making it a valuable intermediate in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 5-Bromo-2-fluorobenzyl alcohol in the development of bioactive compounds. Researchers have demonstrated its potential as a precursor for the synthesis of complex aromatic systems, which are widely used in drug discovery programs. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have shown that this compound can be effectively utilized in the construction of heterocyclic frameworks, which are crucial for developing novel therapeutic agents.

The structural features of 5-Bromo-2-fluorobenzyl alcohol make it particularly appealing for applications in asymmetric synthesis. The presence of both bromine and fluorine substituents introduces electronic and steric effects that can be exploited to control the stereochemistry of reactions. This has led to its use in enantioselective reactions, such as the formation of chiral centers in complex molecules. Such applications are critical in the pharmaceutical industry, where the stereochemistry of a compound can significantly influence its biological activity.

In addition to its role as a synthetic intermediate, 5-Bromo-2-fluorobenzyl alcohol has also been studied for its potential as a building block in materials science. Recent research has explored its use in the synthesis of functional polymers and advanced materials. For example, scientists have reported on its incorporation into polymeric systems to enhance mechanical properties and thermal stability. These findings underscore the versatility of this compound across multiple disciplines within chemistry.

From an analytical standpoint, 5-Bromo-2-fluorobenzyl alcohol has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity under various conditions, aiding in the design of more efficient synthetic routes.

Looking ahead, the continued exploration of 5-Bromo-2-fluorobenzyl alcohol is expected to yield further innovations in chemical synthesis and materials development. Its unique combination of functional groups positions it as a key player in the creation of novel compounds with tailored properties. As research progresses, this compound will undoubtedly contribute to advancements in fields ranging from drug discovery to sustainable materials science.